Cas no 438221-56-8 (2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile)

2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile structure
438221-56-8 structure
Product Name:2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile
CAS No:438221-56-8
MF:C14H9F3N2OS
MW:310.294272184372
MDL:MFCD03422717
CID:2951981
PubChem ID:5016392
Update Time:2025-04-21

2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-巯基-4-(4-甲氧苯基)-6-(三氟甲基)氰吡啶
    • 2-MERCAPTO-4-(4-METHOXYPHENYL)-6-(TRIFLUOROMETHYL)NICOTINONITRILE
    • 4-(4-methoxyphenyl)-2-sulfanylidene-6-(trifluoromethyl)-1H-pyridine-3-carbonitrile
    • 4-(4-methoxyphenyl)-2-thioxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile
    • BBL039716
    • STK349213
    • 4-(4-methoxyphenyl)-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile
    • 4-(4-Methoxy-phenyl)-2-thioxo-6-trifluoromethyl-1,2-dihydro-pyridine-3-carboni
    • H30773
    • 3-pyridinecarbonitrile, 2-mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)-
    • 4-(4-methoxyphenyl)-2-thioxo-6-(trifluoromethyl)-1H-pyridine-3-carbonitrile
    • UGPSHTSXPRYIGN-UHFFFAOYSA-N
    • AK-968/41170451
    • 1,2-Dihydro-4-(4-methoxyphenyl)-2-thioxo-6-(trifluoromethyl)-3-pyridinecarbonitrile
    • ALBB-014545
    • 4-(4-Methoxy-phenyl)-2-thioxo-6-trifluoromethyl-1,2-dihydro-pyridine-3-carbonitrile
    • DTXSID301129678
    • AKOS000305452
    • AKOS B006779
    • LS-04598
    • 4-(4-methoxyphenyl)-2-thioxo-6-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile
    • EN300-228732
    • 438221-56-8
    • 4-(4-methoxyphenyl)-2-sulfanylidene-6-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile
    • AKOS000307978
    • 2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile
    • MDL: MFCD03422717
    • Inchi: 1S/C14H9F3N2OS/c1-20-9-4-2-8(3-5-9)10-6-12(14(15,16)17)19-13(21)11(10)7-18/h2-6H,1H3,(H,19,21)
    • InChI Key: UGPSHTSXPRYIGN-UHFFFAOYSA-N
    • SMILES: S=C1C(C#N)=C(C=C(C(F)(F)F)N1)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 310.03876857Da
  • Monoisotopic Mass: 310.03876857Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 77.1

2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile Security Information

  • HazardClass:IRRITANT

2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
025520-1g
4-(4-Methoxy-phenyl)-2-thioxo-6-trifluoromethyl-1,2-dihydro-pyridine-3-carbonitrile
438221-56-8
1g
£210.00 2022-03-01
Fluorochem
025520-5g
4-(4-Methoxy-phenyl)-2-thioxo-6-trifluoromethyl-1,2-dihydro-pyridine-3-carbonitrile
438221-56-8
5g
£591.00 2022-03-01
TRC
M055575-100mg
2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile
438221-56-8
100mg
$ 185.00 2022-06-04
TRC
M055575-250mg
2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile
438221-56-8
250mg
$ 380.00 2022-06-04
TRC
M055575-500mg
2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile
438221-56-8
500mg
$ 600.00 2022-06-04
Enamine
EN300-228732-1g
438221-56-8
1g
$728.0 2023-09-15
Enamine
EN300-228732-5g
438221-56-8
5g
$2110.0 2023-09-15
Enamine
EN300-228732-10g
438221-56-8
10g
$3131.0 2023-09-15
Enamine
EN300-228732-0.05g
438221-56-8 95%
0.05g
$612.0 2024-06-20
Enamine
EN300-228732-0.1g
438221-56-8 95%
0.1g
$640.0 2024-06-20

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